Boc-lys(Z)-pna
Overview
Description
“Boc-lys(Z)-pna” refers to Nα-Boc-Nε-Cbz-L-lysine, also known as Nα-Boc-Nε-Z-L-lysine12. It is an N-terminal protected amino acid used in solid-phase peptide synthesis (SPPS) to make peptides containing Nepsilon protected lysyl side chains12.
Synthesis Analysis
The formation of Boc-protected amines and amino acids is conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O3. Active esters and other derivatives such as Boc-ONH2 and Boc-N3 can also be used3. The Boc group is stable towards most nucleophiles and bases3.
Molecular Structure Analysis
The molecular formula of “Boc-lys(Z)-pna” is C19H28N2O62. The molecular weight is 380.442.
Chemical Reactions Analysis
The Boc group in “Boc-lys(Z)-pna” is stable towards most nucleophiles and bases3. Therefore, an orthogonal protection strategy using a base-labile protection group such as Fmoc is possible3.
Physical And Chemical Properties Analysis
“Boc-lys(Z)-pna” appears as a white crystalline powder5. It is soluble in MeOH or AcOH5. The melting point ranges from 73 to 83 °C5.
Scientific Research Applications
“Boc-lys(Z)-pna” is a type of protected amino acid used in peptide synthesis . Here are some potential applications based on the information available:
-
Peptide Synthesis
- Boc-lys(Z)-pna is used in the synthesis of peptides . The “Boc” (tert-butoxycarbonyl) and “Z” (benzyloxycarbonyl) groups are protecting groups used in peptide synthesis to prevent unwanted side reactions .
- The specific methods of application or experimental procedures would depend on the specific peptide being synthesized. Generally, this involves adding the protected amino acid to a peptide chain in a process known as coupling, followed by deprotection to remove the protecting groups .
- The outcome of this process is the synthesis of a specific peptide, which can be used in various biochemical and biomedical research applications .
-
Dual Protection of Amino Functions
- Boc-lys(Z)-pna can be used in the dual protection of amino functions . This involves the use of two Boc groups for the protection of amines and amides .
- The methods of application would involve the synthesis of products containing one or two Boc-groups resulting from dual protection of amines and amides .
- The outcome of this process could be products with facilitated cleavage due to mutual interaction between two protecting groups on the same nitrogen .
-
Synthesis of Epsilon-Poly-L-Lysine and L-Lysine-Based Dendrimers
- Boc-lys(Z)-pna could potentially be used in the synthesis of epsilon-poly-L-lysine (EPL) and L-lysine-based dendrimers .
- The methods of application would involve the synthesis of these polymers using Boc-lys(Z)-pna as a starting material .
- The outcome of this process could be the development of new polymers with potential applications in various biomedical fields .
-
Binding of AcH to Proteins
- Boc-lys(Z)-pna is a protected analogue of a major amino acid participating in the binding of AcH to proteins .
- The methods of application would involve the use of Boc-lys(Z)-pna in reactions involving the binding of AcH to proteins .
- The outcome of this process could be the formation of protein complexes with bound AcH .
Safety And Hazards
Future Directions
The future of “Boc-lys(Z)-pna” lies in the development of highly selective prodrugs for cancer therapy89. By coupling an acetylated lysine group to a cytotoxic agent, a masked cytotoxic agent is created, which is serially activated by HDAC and an endogenous protease that remove the acetyl group first and then the unacetylated lysine group9. This cancer-selective cleavage of the masking group is a promising strategy for the next generation of anticancer drug development9.
properties
IUPAC Name |
benzyl N-[(5S)-5-[(2-methylpropan-2-yl)oxycarbonylamino]-6-(4-nitroanilino)-6-oxohexyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H32N4O7/c1-25(2,3)36-24(32)28-21(22(30)27-19-12-14-20(15-13-19)29(33)34)11-7-8-16-26-23(31)35-17-18-9-5-4-6-10-18/h4-6,9-10,12-15,21H,7-8,11,16-17H2,1-3H3,(H,26,31)(H,27,30)(H,28,32)/t21-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPLJZTUHLDXXAK-NRFANRHFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CCCCNC(=O)OCC1=CC=CC=C1)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](CCCCNC(=O)OCC1=CC=CC=C1)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H32N4O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
500.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Boc-lys(Z)-pna | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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